Cas no 2137599-55-2 (Cyclobutane, 1-(chloromethyl)-1-(2-methoxypropyl)-3-methyl-)

• Product Name: Cyclobutane, 1-(chloromethyl)-1-(2-methoxypropyl)-3-methyl-
• CAS No: 2137599-55-2
• MF: C₁₀H₁₉ClO
• MW: 190.710262537003
• CID: 5286174
• Update Time: 2025-05-19

Cyclobutane, 1-(chloromethyl)-1-(2-methoxypropyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(chloromethyl)-1-(2-methoxypropyl)-3-methyl-

• Inchi： 1S/C10H19ClO/c1-8-4-10(5-8,7-11)6-9(2)12-3/h8-9H,4-7H2,1-3H3
• InChI Key： UVXXVHYHUKJPNS-UHFFFAOYSA-N
• SMILES： C1(CCl)(CC(OC)C)CC(C)C1

Additional information on Cyclobutane, 1-(chloromethyl)-1-(2-methoxypropyl)-3-methyl-

Introduction to Cyclobutane, 1-(chloromethyl)-1-(2-methoxypropyl)-3-methyl- (CAS No. 2137599-55-2)

Cyclobutane, 1-(chloromethyl)-1-(2-methoxypropyl)-3-methyl- (CAS No. 2137599-55-2) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of cyclobutanes, which are cyclic hydrocarbons with a four-membered ring. The presence of a chloromethyl group and a 2-methoxypropyl substituent imparts specific reactivity and functional characteristics that make it a valuable intermediate in various chemical syntheses.

The Cyclobutane, 1-(chloromethyl)-1-(2-methoxypropyl)-3-methyl- molecule is characterized by its cyclobutane core, which is known for its inherent strain due to the small ring size. This strain can influence the compound's reactivity and stability, making it an interesting subject for both fundamental research and practical applications. The chloromethyl group provides a reactive site for further functionalization, while the 2-methoxypropyl substituent adds steric bulk and potential solubility properties.

Recent studies have explored the use of Cyclobutane, 1-(chloromethyl)-1-(2-methoxypropyl)-3-methyl- in the synthesis of complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals. The compound's ability to undergo selective reactions at the chloromethyl site has been leveraged to create diverse derivatives with tailored properties. For instance, researchers have utilized this compound as a building block in the synthesis of novel antiviral agents and anticancer drugs, where the cyclobutane ring and functional groups play crucial roles in modulating biological activity.

In the context of medicinal chemistry, Cyclobutane, 1-(chloromethyl)-1-(2-methoxypropyl)-3-methyl- has shown promise as a scaffold for drug discovery. Its unique structure allows for the introduction of various functional groups that can enhance pharmacological properties such as potency, selectivity, and bioavailability. Studies have demonstrated that derivatives of this compound exhibit improved binding affinities to specific biological targets, making them potential candidates for therapeutic applications.

Moreover, the compound's stability under different reaction conditions has been investigated to optimize its use in synthetic pathways. Researchers have reported that Cyclobutane, 1-(chloromethyl)-1-(2-methoxypropyl)-3-methyl- can be synthesized with high yield and purity using well-established methods such as nucleophilic substitution reactions and transition metal-catalyzed couplings. These synthetic strategies not only ensure the availability of the compound but also facilitate its large-scale production for industrial applications.

The environmental impact of Cyclobutane, 1-(chloromethyl)-1-(2-methoxypropyl)-3-methyl- has also been considered in recent studies. While the compound itself is not classified as hazardous or toxic, its production and use must adhere to strict safety and environmental regulations. Researchers have developed green chemistry approaches to minimize waste generation and reduce the ecological footprint associated with its synthesis.

In conclusion, Cyclobutane, 1-(chloromethyl)-1-(2-methoxypropyl)-3-methyl- (CAS No. 2137599-55-2) is a versatile compound with significant potential in various chemical and pharmaceutical applications. Its unique structural features and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.